Cas no 913173-65-6 ([4-(2-Nitro-phenylamino)-phenyl]-acetic acid methyl ester)

[4-(2-Nitro-phenylamino)-phenyl]-acetic acid methyl ester structure
913173-65-6 structure
Product Name:[4-(2-Nitro-phenylamino)-phenyl]-acetic acid methyl ester
CAS No:913173-65-6
MF:C15H14N2O4
MW:286.282663822174
CID:2119798
Update Time:2023-08-04

[4-(2-Nitro-phenylamino)-phenyl]-acetic acid methyl ester Chemical and Physical Properties

Names and Identifiers

    • [4-(2-nitro-phenylamino)-phenyl]-acetic acid methyl ester
    • LATAGTYTYBLLJR-UHFFFAOYSA-N
    • [4-(2-Nitro-phenylamino)-phenyl]-acetic acid methyl ester
    • Inchi: 1S/C15H14N2O4/c1-21-15(18)10-11-6-8-12(9-7-11)16-13-4-2-3-5-14(13)17(19)20/h2-9,16H,10H2,1H3
    • InChI Key: LATAGTYTYBLLJR-UHFFFAOYSA-N
    • SMILES: O(C)C(CC1C=CC(=CC=1)NC1C=CC=CC=1[N+](=O)[O-])=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 361
  • XLogP3: 3.4
  • Topological Polar Surface Area: 84.2
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